8-Hydroxyjulolidine

Specification

• CAS No.: 41175-50-2
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-6-ol
• Standard InChI: InChI=1S/C12H15NO/c14-11-6-5-9-3-1-7-13-8-2-4-10(11)12(9)13/h5-6,14H,1-4,7-8H2
• Standard InChI Key: FOFUWJNBAQJABO-UHFFFAOYSA-N
• SMILES: C1CC2=C3C(=C(C=C2)O)CCCN3C1
• Canonical SMILES: C1CC2=C3C(=C(C=C2)O)CCCN3C1

Introduction

Chemical Structure and Properties

8-Hydroxyjulolidine features a tricyclic structure with the chemical formula C12H15NO and a molecular weight of 189.254 g/mol. The compound's IUPAC name is 9-hydroxy-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline, although it is commonly referred to by its simplified name. The structure consists of a julolidine core (a partially hydrogenated quinoline ring system) with a hydroxyl group at the 8-position.

This specific molecular arrangement contributes to the compound's distinctive electronic and photophysical properties. The nitrogen-containing ring system, combined with the hydroxyl group, creates a unique electron distribution that facilitates various photochemical and photophysical processes.

Physical and Chemical Properties

Property	Value
Molecular Formula	C12H15NO
Molecular Weight	189.254 g/mol
CAS Number	41175-50-2
Appearance	Typically a solid at room temperature
Solubility	Soluble in organic solvents such as DMSO
Structural Features	Tricyclic structure with hydroxyl group
Storage Recommendations	Store at -20°C (use within 1 month) or -80°C (use within 6 months)

The physical properties of 8-Hydroxyjulolidine, particularly its solubility characteristics, play a significant role in determining its applications. The compound's solubility in organic solvents facilitates its incorporation into various reaction systems and formulations. Additionally, its stability under appropriate storage conditions ensures its viability for extended research applications.

Applications

8-Hydroxyjulolidine has found numerous applications across various scientific and technological domains, primarily due to its unique structural and photophysical properties.

Fluorescent Dyes and Sensors

One of the most significant applications of 8-Hydroxyjulolidine is in the development of fluorescent dyes and sensors. The compound serves as a key component in creating fluorescent materials used for biological imaging, allowing researchers to visualize cellular processes with high precision. Its derivatives, particularly those based on 8-hydroxyjulolidine-9-carboxaldehyde, have been utilized as chromophores in fluorescence chemosensors.

These sensors demonstrate specific sensitivity toward various analytes, including metal ions such as Al3+. Research has shown that Schiff base derivatives of 8-hydroxyjulolidine can function as multifunctional sensors, capable of detecting both metal ions and anions in aqueous media. This capability has significant implications for environmental monitoring, medical diagnostics, and biological research.

Organic Electronics

In the field of organic electronics, 8-Hydroxyjulolidine plays a valuable role in the fabrication of organic light-emitting diodes (OLEDs). The compound contributes to enhancing both the efficiency and color quality of displays in consumer electronics. Its unique electronic properties allow for improved charge transport and light emission characteristics in organic electronic devices.

The ongoing research in this area focuses on optimizing the incorporation of 8-Hydroxyjulolidine and its derivatives into various device architectures to achieve better performance metrics, including brightness, color purity, and operational lifetime. As the demand for high-performance display technologies continues to grow, the importance of compounds like 8-Hydroxyjulolidine in this field is expected to increase.

Pharmaceutical Research

8-Hydroxyjulolidine has shown promising potential in pharmaceutical research, particularly in the field of neurochemistry. Its properties make it a candidate for developing new pharmaceutical agents that may interact with neurotransmitter systems. Additionally, it serves as a valuable tool for studying biochemical pathways and as a precursor in drug synthesis.

The compound's ability to participate in various chemical transformations while maintaining its core structural features makes it versatile for pharmaceutical applications. Researchers continue to explore its potential in drug discovery and development, focusing on its ability to form biologically active derivatives.

Analytical Chemistry

In analytical chemistry, 8-Hydroxyjulolidine functions as a reagent in various techniques, aiding in the detection and quantification of specific compounds in complex mixtures. Its distinctive reactivity with certain analytes makes it valuable for developing selective analytical methods.

Moreover, the compound and its derivatives have been employed in photochemical research, helping scientists understand light-induced reactions. This research has implications for various fields, including solar energy technologies, where understanding photochemical processes is crucial for developing more efficient energy conversion systems.

Market Analysis and Future Trends

The market for 8-Hydroxyjulolidine is experiencing notable growth, driven by increasing demand in multiple sectors, particularly the pharmaceutical industry. According to available market research, the compound's market is expected to grow at a Compound Annual Growth Rate (CAGR) of 8.5% during the forecast period from 2025 to 2032. This growth trajectory indicates the expanding significance of 8-Hydroxyjulolidine in scientific research and industrial applications.

Several key trends are shaping the future of the 8-Hydroxyjulolidine market:

Sustainable Production Methods

There is a growing focus on developing sustainable production methods and bio-based alternatives to conventional chemicals. This trend may impact the sourcing and manufacturing processes of 8-Hydroxyjulolidine, potentially leading to greener and more environmentally friendly production techniques.

Advanced Analytical Techniques

Advancements in analytical techniques and synthetic methodologies are enhancing the efficiency and effectiveness of 8-Hydroxyjulolidine applications. These improvements are expected to drive further innovation in how the compound is utilized across various domains.

Expanding Research Applications

The ongoing exploration of 8-Hydroxyjulolidine's properties for various applications, particularly in emerging fields such as advanced materials science and biomedical research, suggests a promising future for the compound. As researchers continue to discover new applications and optimize existing ones, the demand for high-quality 8-Hydroxyjulolidine is likely to increase.